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For Researchers, Scientists, and Drug Development Professionals

Introduction
Bipenamol is a benzenemethanol derivative that has been identified as a compound with

potential therapeutic applications, primarily as an antidepressant and a nonsteroidal anti-

inflammatory agent. Despite its classification, publicly available, in-depth pharmacological data

and comprehensive clinical trial information remain scarce. This technical guide synthesizes

the available information on Bipenamol, focusing on its chemical properties, potential

pharmacological activities, and its role as a synthetic intermediate.

Chemical Properties
A summary of the key chemical identifiers and properties for Bipenamol is presented in Table

1.

Table 1: Chemical and Physical Properties of Bipenamol
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Property Value Source

IUPAC Name

[2-[2-

(aminomethyl)phenyl]sulfanylp

henyl]methanol

PubChem[1]

Molecular Formula C14H15NOS PubChem[1]

Molecular Weight 245.34 g/mol PubChem[1]

CAS Number 79467-22-4 PubChem[1]

InChIKey
HLAFSNJRKZLMPT-

UHFFFAOYSA-N
PubChem[1]

SMILES
C1=CC=C(C(=C1)CN)SC2=C

C=CC=C2CO
PubChem[1]

Pharmacological Profile
Available information suggests that Bipenamol possesses a multi-faceted pharmacological

profile, although detailed quantitative data from preclinical and clinical studies are not widely

published.

Potential Antidepressant Activity
Bipenamol hydrochloride is recognized as an antidepressant.[2] The National Center for

Biotechnology Information's PubChem database also classifies Bipenamol as an

"Antidepressant Agent". However, the specific mechanism of action underlying its

antidepressant effects has not been elucidated in the available literature. General

antidepressant mechanisms often involve the modulation of monoamine neurotransmitters

such as serotonin, norepinephrine, and dopamine in the brain.[3] This can be achieved through

inhibition of reuptake transporters or by blocking enzymatic degradation.[3] Without specific

studies on Bipenamol, its precise targets within these pathways remain unknown.

Potential Anti-inflammatory, Analgesic, and Antipyretic
Effects
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Bipenamol is also classified as a nonsteroidal anti-inflammatory agent with potential analgesic

(pain-relieving) and antipyretic (fever-reducing) properties.[2] The proposed anti-inflammatory

actions may involve several mechanisms, including:

Inhibition of prostaglandin synthesis

Inhibition of leukotriene synthesis

Suppression of leukocyte chemotaxis

Inhibition and scavenging of oxygen radicals

Immunosuppressive properties

It is important to note that while these mechanisms are suggested, detailed quantitative data,

such as specific IC50 values or in vivo efficacy data, are not extensively available in the public

domain.[2]

Role as a Synthetic Intermediate
Beyond its potential direct therapeutic effects, Bipenamol serves as a synthetic intermediate in

the preparation of other novel compounds. Notably, it is used in the synthesis of

semicarbazide-derived inhibitors of human dipeptidyl peptidase I (DPPI).[2] DPPI, also known

as Cathepsin C, is a lysosomal cysteine protease involved in the activation of several pro-

inflammatory serine proteases. Its inhibitors are being investigated for the treatment of various

inflammatory and immune-mediated diseases.

Experimental Data and Protocols
A comprehensive search of scientific literature and databases did not yield detailed

experimental protocols or quantitative data from in vitro or in vivo studies on Bipenamol. One

primary screen mentioned in a publicly available database indicated a "No-Effect inactive"

result in the specific assay performed, though further details of this experiment are not

available.[2]

Signaling Pathways
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Due to the limited pharmacological data, the specific signaling pathways modulated by

Bipenamol have not been identified. A logical workflow for investigating these pathways,

should the compound become more widely studied, is depicted below.
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Hypothetical Workflow for Bipenamol Pathway Analysis

Bipenamol

Target Identification
(e.g., Binding Assays, Affinity Chromatography)

In Vitro Functional Assays
(e.g., Enzyme Inhibition, Receptor Activation)

Cell-Based Assays
(e.g., Reporter Gene, Second Messenger Assays)

Signaling Pathway Analysis
(e.g., Western Blot, Kinase Activity Assays)

In Vivo Animal Models
(e.g., Behavioral Models for Depression,

Inflammation Models)

Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling

Clinical Trials

Click to download full resolution via product page

Caption: Hypothetical workflow for elucidating the signaling pathways of Bipenamol.
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Conclusion
Bipenamol is an intriguing investigational compound with potential applications in the fields of

neuroscience and immunology, specifically as an antidepressant and an anti-inflammatory

agent. However, the lack of detailed, publicly available pharmacological data, including its

mechanism of action, pharmacokinetic profile, and the specific signaling pathways it modulates,

significantly hinders a comprehensive understanding of its therapeutic potential. Further

preclinical and clinical research is necessary to fully characterize the pharmacological profile of

Bipenamol and to determine its viability as a therapeutic agent. Its role as a precursor for

dipeptidyl peptidase I inhibitors also warrants further investigation into its synthetic utility and

potential indirect contributions to the development of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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